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Compound of Interest

Compound Name: Cycloheptanol

Cat. No.: B1583049

This technical guide provides a comprehensive overview of cycloheptanol, including its
nomenclature, physicochemical properties, and detailed experimental protocols relevant to its
synthesis and purification. This document is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry.

IUPAC Name and Common Synonyms

The nomenclature of a chemical compound is critical for unambiguous identification in research
and industry.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
cycloheptanol[1][2]. It is also known by several common synonyms, which are frequently
encountered in chemical literature and commercial databases.

Common synonyms for cycloheptanol include:

Cycloheptyl alcohol[3][4]

Suberol[4][5][6]

Suberyl alcohol[4]

NSC 52221[1][3]

Hydroxycycloheptane[4]
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Physicochemical Properties

A summary of the key quantitative data for cycloheptanol is presented in the table below.
These properties are essential for its handling, application in synthetic procedures, and for
analytical characterization.

Property Value Source
Molecular Formula C7H140 [1112][5]
Molecular Weight 114.19 g/mol [11[5117]
Appearance (.Zlejdr, colorless to yellowish A5]
liquid

Melting Point 2°C [31[8]
Boiling Point 185 °C (at 760 mm Hg) [819]
Density 0.948 g/mL at 25 °C [9]
Refractive Index (n2°/D) 1.477 [9]
Flash Point 71.11 °C (160 °F) [819]

- 5184 mg/L at 25 °C
Water Solubility (estimated) (8]
estimate

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. Below is a
representative experimental protocol for the synthesis of cycloheptanol via the reduction of
cycloheptanone. This procedure is adapted from standard organic chemistry laboratory
techniques for the reduction of ketones.

Synthesis of Cycloheptanol by Reduction of Cycloheptanone

This protocol details the reduction of the ketone, cycloheptanone, to the secondary alcohol,
cycloheptanol, using sodium borohydride.

Materials:
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Cycloheptanone

Methanol

Sodium borohydride (NaBHa4)

Deionized water

Hydrochloric acid (1 M)

Ethyl acetate

Anhydrous magnesium sulfate (MgSOa)

50 mL Erlenmeyer flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

e Reaction Setup: In a 50 mL Erlenmeyer flask, dissolve cycloheptanone (e.g., 2.0 g, 17.8

mmol) in methanol (20 mL). Place the flask in an ice bath and stir the solution using a

magnetic stirrer.

Reduction: While stirring, slowly add sodium borohydride (e.g., 0.34 g, 8.9 mmol) to the

solution in small portions. The addition should be controlled to maintain a low temperature.

After the addition is complete, continue to stir the reaction mixture in the ice bath for 30

minutes.

Quenching the Reaction: Remove the flask from the ice bath and allow it to warm to room

temperature. Slowly add deionized water (10 mL) to quench the excess sodium borohydride.
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Subsequently, add 1 M hydrochloric acid dropwise until the solution is neutral to slightly
acidic (test with pH paper).

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl
acetate (3 x 20 mL). Combine the organic layers.

e Washing and Drying: Wash the combined organic layers with deionized water (20 mL) and
then with brine (saturated NaCl solution, 20 mL). Dry the organic layer over anhydrous
magnesium sulfate.

« |solation of Product: Filter the drying agent and concentrate the filtrate using a rotary
evaporator to remove the ethyl acetate. The remaining liquid is crude cycloheptanol.

 Purification (Optional): The crude product can be further purified by distillation if necessary.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the synthesis and purification of
cycloheptanol from cycloheptanone.
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Caption: Workflow for the synthesis of cycloheptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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